3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine

• CAS RN: 864263-89-8
• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 1-(3,5-difluoro-4-methoxyphenyl)ethanamine
• InChI: InChI=1S/C9H11F2NO/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-5H,12H2,1-2H3
• InChI Key: FLPNIQZKBLAELN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)F)OC)F)N

Description

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Slurry 3′,5′-difluoro-4′-methoxyacetophenone (1.0 g, 5.0 mmol), ammonium acetate (4.14 g, 50 mmol) and sodium cyanoborohydride (630 mg, 20 mmol) in anhydrous methanol (35 mL) and stir for 18 h at ambient temperature. Acidify with 1N aqueous HCl (5 mL), dilute, extract with ethyl ether (3×150 mL), basify aqueous with 1N aqueous NaOH, extract with DCM (3×50 mL), wash the organic extracts with brine, dry over MgSO4, filter and concentrate in vacuo. Purify by SCX chromatography to give crude the title compound as a yellow oil (380 mg).